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Compound of Interest

Compound Name: BI-1950

Cat. No.: B12426661 Get Quote

BI-1950 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and experimental preparation of BI-
1950, a potent and selective lymphocyte function-associated antigen-1 (LFA-1) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is BI-1950 and what is its primary mechanism of action?

A1: BI-1950 is a highly potent and selective small molecule inhibitor of the lymphocyte function-

associated antigen-1 (LFA-1), an integrin receptor found on lymphocytes.[1] Its primary

mechanism of action is to prevent the binding of LFA-1 to its ligand, the intercellular adhesion

molecule-1 (ICAM-1). This interaction is crucial for immune cell adhesion and signaling. By

blocking this binding, BI-1950 effectively inhibits downstream signaling pathways, leading to a

reduction in IL-2 production.[1]

Q2: What are the key in vitro activities of BI-1950?

A2: BI-1950 demonstrates potent inhibition of the LFA-1/ICAM-1 interaction with a dissociation

constant (KD) of 9 nM. It also inhibits the production of IL-2 in human peripheral blood

mononuclear cells (PBMCs) and whole blood with IC50 values of 3 nM and 120 nM,

respectively.[1]
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Q3: Is BI-1950 active in in vivo models?

A3: Yes, BI-1950 has shown efficacy in a mouse model of delayed-type hypersensitivity. Oral

administration of BI-1950 resulted in a dose-dependent inhibition of swelling, with full efficacy

observed at a dose of 3 mg/kg.[1]

Q4: What is the molecular weight of BI-1950?

A4: The molecular weight of BI-1950 is 646.5 Da.[1]

Solubility and Preparation for Experiments
Solubility Data
The solubility of BI-1950 is a critical factor for the design and reproducibility of experiments.

Below is a summary of the available solubility data.

Solvent/Condition Solubility

Aqueous Buffer (pH 6.8) 1.2 µg/mL

DMSO
Data not publicly available. See

recommendations below.

Ethanol
Data not publicly available. See

recommendations below.

Note on Organic Solvents: While specific quantitative solubility data in common organic

solvents like DMSO and ethanol are not publicly available, it is standard practice to use these

solvents to prepare high-concentration stock solutions of poorly water-soluble compounds for in

vitro and in vivo studies.

Preparation of Stock Solutions
Recommendation for Preparing a 10 mM Stock Solution in DMSO:

It is recommended to prepare a concentrated stock solution of BI-1950 in a high-purity,

anhydrous organic solvent such as dimethyl sulfoxide (DMSO).
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Materials:

BI-1950 powder

Anhydrous, cell culture-grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer and/or sonicator

Protocol:

Calculate the required mass of BI-1950:

Molecular Weight (MW) of BI-1950 = 646.5 g/mol

To prepare 1 mL of a 10 mM stock solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 646.5 g/mol = 0.006465 g = 6.47 mg

Weighing:

Carefully weigh out 6.47 mg of BI-1950 powder and place it into a sterile vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the vial containing the BI-1950 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, brief sonication in a water bath may be used to

aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the stock solution aliquots at -20°C for long-term storage. For short-term storage

(days to weeks), 4°C is acceptable.

Preparation of Working Solutions for Cell-Based Assays
Protocol:

Thaw Stock Solution:

Thaw a single-use aliquot of the 10 mM BI-1950 stock solution at room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in your cell culture medium to achieve the

desired final concentrations for your experiment.

Important: To avoid precipitation, it is crucial that the final concentration of DMSO in the

cell culture medium is kept low, typically below 0.5% and ideally at or below 0.1%.
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Issue Possible Cause Recommended Solution

Precipitation of BI-1950 in

aqueous buffer or cell culture

medium.

The aqueous solubility of BI-

1950 is low. The concentration

of the working solution may be

too high.

- Ensure the final

concentration of the working

solution does not exceed the

aqueous solubility limit (1.2

µg/mL at pH 6.8).- When

preparing working solutions

from a DMSO stock, ensure

the final DMSO concentration

in the aqueous medium is

minimal (ideally ≤ 0.1%) to

prevent precipitation. - Prepare

fresh working solutions for

each experiment.

Inconsistent experimental

results.

- Degradation of BI-1950 due

to improper storage.-

Repeated freeze-thaw cycles

of the stock solution.

- Store stock solutions in small,

single-use aliquots at -20°C.-

Avoid repeated freeze-thaw

cycles.

Difficulty dissolving BI-1950

powder in DMSO.

- Insufficient mixing.- Low-

quality or non-anhydrous

DMSO.

- Vortex the solution for a

longer duration.- Gentle

warming or brief sonication can

aid dissolution.- Use high-

purity, anhydrous DMSO.

Observed cytotoxicity in cell-

based assays.

- The concentration of DMSO

in the final working solution

may be too high.

- Ensure the final

concentration of DMSO in the

cell culture medium is non-

toxic to your specific cell line

(typically ≤ 0.1%).- Run a

vehicle control (medium with

the same concentration of

DMSO) to assess the effect of

the solvent on cell viability.

Signaling Pathway and Experimental Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LFA-1 Signaling Pathway Inhibition by BI-1950
The diagram below illustrates the mechanism of action of BI-1950. In a normal immune

response, the binding of ICAM-1 to LFA-1 on a T-cell, along with T-cell receptor (TCR)

stimulation, initiates a signaling cascade that leads to T-cell activation and proliferation,

including the production of IL-2. BI-1950 acts as an antagonist, physically blocking the

interaction between LFA-1 and ICAM-1, thereby inhibiting this signaling pathway.
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Caption: Inhibition of the LFA-1/ICAM-1 interaction by BI-1950.
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The following diagram outlines a typical workflow for preparing BI-1950 solutions for cell-based

experiments.

Stock Solution Preparation Working Solution PreparationStorage
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(e.g., 6.47 mg)
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Solution
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Caption: Workflow for BI-1950 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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